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For Researchers, Scientists, and Drug Development Professionals

Introduction to mCP-BP-SFAC and Reverse
Insystem Crossing (RISC)
mCP-BP-SFAC is a donor-acceptor (D-A) type molecule that exhibits thermally activated

delayed fluorescence (TADF). This property makes it a material of significant interest in the

development of highly efficient organic light-emitting diodes (OLEDs). The core of its

functionality lies in the process of reverse intersystem crossing (RISC), a mechanism that

allows for the harvesting of non-emissive triplet excitons and their conversion into emissive

singlet excitons, thus dramatically increasing the theoretical internal quantum efficiency of

fluorescent OLEDs from 25% to nearly 100%.

The molecular structure of mCP-BP-SFAC features spiro[acridine-9,9'-fluorene] (SFAC) as the

electron donor and benzophenone (BP) as the electron acceptor. This architecture leads to a

small energy gap between the lowest singlet (S₁) and triplet (T₁) excited states (ΔEST), a

critical prerequisite for efficient RISC. Additionally, mCP-BP-SFAC exhibits aggregation-

induced emission (AIE), a phenomenon where the molecule is highly emissive in the

aggregated or solid state, with a high photoluminescence quantum yield (ΦPL) exceeding 80%

in neat films.

This technical guide provides a comprehensive overview of the RISC process in mCP-BP-
SFAC, including its photophysical properties, the experimental protocols for their
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characterization, and a visualization of the underlying energy transfer pathways.

Photophysical Properties of mCP-BP-SFAC
The efficiency of the RISC process and the overall performance of a TADF emitter are

determined by several key photophysical parameters. For mCP-BP-SFAC, these properties

have been characterized in doped films, which is a common method for evaluating emitters in

an OLED device context.

Parameter Value Conditions

Photoluminescence Maximum

(λPL)
~480 nm Neat Film

Photoluminescence Quantum

Yield (ΦPL)
> 80% Neat Film

Singlet-Triplet Energy Splitting

(ΔEST)
~0.10 eV

20 wt% doped in DPEPO or

neat film

Note: The data presented is based on studies of a series of compounds including mCP-BP-
SFAC. Precise values for the RISC rate (kRISC) and excited state lifetimes for mCP-BP-SFAC
are not readily available in the public domain and would require access to the primary research

data for this specific molecule.

Experimental Protocols for Characterizing RISC
The characterization of the RISC process in TADF materials like mCP-BP-SFAC involves a

series of spectroscopic and photophysical measurements. Below are detailed methodologies

for key experiments.

Determination of Singlet and Triplet Energies and ΔEST
The energies of the lowest singlet (S₁) and triplet (T₁) excited states are fundamental to

understanding the TADF mechanism.

Methodology:
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Sample Preparation: Thin films of mCP-BP-SFAC are prepared by vacuum deposition or

spin-coating. For doped films, the emitter is co-deposited or blended with a host material

(e.g., DPEPO) at a specific weight percentage (e.g., 20 wt%).

Fluorescence and Phosphorescence Spectroscopy:

The S₁ energy is determined from the onset of the fluorescence spectrum of the mCP-BP-
SFAC film, measured at room temperature.

The T₁ energy is determined from the onset of the phosphorescence spectrum. This

measurement is typically performed at a low temperature (e.g., 77 K) to suppress thermal

deactivation pathways and enhance the phosphorescence signal.

Calculation of ΔEST: The singlet-triplet energy splitting is calculated as the difference

between the S₁ and T₁ energies: ΔEST = E(S₁) - E(T₁)

Measurement of Photoluminescence Quantum Yield
(PLQY)
The PLQY is a measure of the efficiency of the emissive process.

Methodology:

Integrating Sphere Setup: The measurement is performed using an integrating sphere

coupled to a spectrometer. The integrating sphere captures all emitted light from the sample.

Excitation: The mCP-BP-SFAC film is excited with a monochromatic light source at a

wavelength where it absorbs.

Measurement: The emission spectrum of the sample is recorded. A reference measurement

is also taken of the excitation light scattered by a standard diffuse reflector.

Calculation: The PLQY is calculated by comparing the integrated intensity of the sample's

emission to the difference in the integrated intensity of the excitation source with and without

the sample in the sphere.
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Transient Photoluminescence Spectroscopy for RISC
Rate (kRISC) Determination
Transient photoluminescence decay measurements are crucial for directly observing the

dynamics of the excited states and determining the RISC rate.

Methodology:

Pulsed Laser Excitation: The mCP-BP-SFAC film is excited by a short-pulsed laser (e.g., a

nitrogen laser or a picosecond pulsed diode laser).

Time-Resolved Detection: The resulting photoluminescence decay is recorded using a time-

correlated single-photon counting (TCSPC) system or a streak camera. This allows for the

measurement of luminescence intensity as a function of time after the excitation pulse.

Data Analysis: The decay curve of a TADF molecule typically exhibits a bi-exponential decay,

consisting of a prompt fluorescence component and a delayed fluorescence component.

The prompt fluorescence lifetime (τp) is on the nanosecond timescale.

The delayed fluorescence lifetime (τd) is on the microsecond to millisecond timescale and

is directly related to the RISC process.

kRISC Calculation: The rate constant for reverse intersystem crossing (kRISC) can be

estimated from the temperature dependence of the delayed fluorescence lifetime or by fitting

the transient decay data to a kinetic model of the TADF process. A simplified relationship is

often used: kRISC ≈ (1/τd) * (kISC / (kISC + k_nr)), where kISC is the intersystem crossing

rate and k_nr is the non-radiative decay rate of the triplet state. More complex models are

often required for accurate determination.

Visualization of the RISC Mechanism and
Experimental Workflow
Jablonski Diagram for the RISC Process in mCP-BP-
SFAC
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The following diagram illustrates the energy levels and transitions involved in the thermally

activated delayed fluorescence process.

Jablonski Diagram for TADF

S₀ (Ground State)

S₁ (Lowest Singlet Excited State)

Absorption Prompt Fluorescence (PF) Delayed Fluorescence (DF)

T₁ (Lowest Triplet Excited State)

Intersystem Crossing (ISC)

Non-radiative Decay

Reverse Intersystem Crossing (RISC)
(Thermal Activation)

Click to download full resolution via product page

Caption: Energy level diagram illustrating the RISC process in mCP-BP-SFAC.

Experimental Workflow for TADF Characterization
This diagram outlines the key steps in the experimental characterization of a TADF molecule

like mCP-BP-SFAC.
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Experimental Workflow for TADF Characterization

Material Preparation

Photophysical Measurements

Data Analysis
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mCP-BP-SFAC

Thin Film
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Determine S₁ & T₁ Energies
Calculate ΔEST

Evaluate Emission
Efficiency

Determine τp & τd
Calculate kRISC

Click to download full resolution via product page

Caption: Workflow for the synthesis and photophysical characterization of mCP-BP-SFAC.

Conclusion
mCP-BP-SFAC is a promising thermally activated delayed fluorescence emitter with a high

photoluminescence quantum yield in the solid state. Its donor-acceptor architecture facilitates a

small singlet-triplet energy splitting, which is a key enabler for the efficient reverse intersystem

crossing of triplet excitons to the emissive singlet state. The detailed experimental protocols

and characterization workflows provided in this guide offer a comprehensive framework for

researchers and scientists to investigate and understand the critical process of RISC in this and

similar TADF materials. Further detailed studies providing precise quantitative data for mCP-
BP-SFAC will be invaluable for the continued development of high-efficiency OLEDs and other

optoelectronic applications.
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To cite this document: BenchChem. [In-depth Technical Guide to Reverse Intersystem
Crossing (RISC) in mCP-BP-SFAC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412809#reverse-intersystem-crossing-risc-in-mcp-
bp-sfac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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